Cas no 31053-83-5 (Cyclohexene, 1-chloro-4-methyl-)

• Product Name: Cyclohexene, 1-chloro-4-methyl-
• CAS No: 31053-83-5
• MF: C₇H₁₁Cl
• MW: 130.615241289139
• MDL: MFCD29044007
• CID: 3935450
• PubChem ID: 12663457
• Update Time: 2025-11-02

Cyclohexene, 1-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 1-chloro-4-methyl-
• 1-Chloro-4-methylcyclohex-1-ene
• tert-butyl 3-allyl-3-hydroxyazetidine-95-carboxylate
• 31053-83-5
• E74489
• SCHEMBL13844977
• 1-chloro-4-methylcyclohexene
• BS-44731
• CS-0188285

• MDL： MFCD29044007
• Inchi： 1S/C7H11Cl/c1-6-2-4-7(8)5-3-6/h4,6H,2-3,5H2,1H3
• InChI Key： KTJOJGBCWCZFKW-UHFFFAOYSA-N
• SMILES： ClC1=CCC(C)CC1

Computed Properties

• Exact Mass: 130.0549280g/mol
• Monoisotopic Mass: 130.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides

Additional information on Cyclohexene, 1-chloro-4-methyl-

Cyclohexene, 1-chloro-4-methyl- (CAS No. 31053-83-5): Properties, Applications, and Market Insights

Cyclohexene, 1-chloro-4-methyl- (CAS No. 31053-83-5) is a specialized organic compound with significant industrial and research applications. This chlorinated cyclohexene derivative is known for its unique chemical properties, making it valuable in various synthetic processes. As the demand for halogenated cyclohexene derivatives grows in pharmaceutical and material science applications, understanding this compound's characteristics becomes increasingly important.

The molecular structure of 1-chloro-4-methylcyclohexene features a six-membered ring with both chlorine and methyl substituents, creating interesting steric and electronic effects. This configuration contributes to its reactivity patterns, particularly in electrophilic addition reactions and nucleophilic substitution processes. Researchers frequently explore its potential as a building block for more complex molecules in organic synthesis.

Recent studies highlight the compound's role in developing advanced materials and specialty chemicals. Its balanced lipophilicity and molecular geometry make it particularly useful in designing liquid crystal compounds and polymer modifiers. The chlorocyclohexene structure also shows promise in creating novel pharmaceutical intermediates, though direct medical applications require further investigation.

From a commercial perspective, Cyclohexene, 1-chloro-4-methyl- serves as a key intermediate in fragrance and flavor industries. Its derivatives contribute to the synthesis of aromatic compounds used in perfumery, where controlled chlorination patterns create specific olfactory characteristics. Manufacturers value this compound for its consistent quality and predictable reactivity in multi-step synthesis processes.

The production of CAS 31053-83-5 typically involves chlorination of 4-methylcyclohexene under controlled conditions. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic systems to minimize byproducts. These advancements align with growing industry demands for sustainable chemical processes and reduced environmental impact.

Analytical characterization of 1-chloro-4-methyl-cyclohexene employs standard techniques including gas chromatography, NMR spectroscopy, and mass spectrometry. These methods ensure product purity and verify structural integrity, which is crucial for applications requiring high specificity. The compound typically appears as a clear, colorless to pale yellow liquid with a characteristic halogenated hydrocarbon odor.

Storage and handling recommendations for Cyclohexene, 1-chloro-4-methyl- follow standard protocols for chlorinated hydrocarbons. Proper containers made of chemical-resistant materials and storage in cool, well-ventilated areas help maintain stability. Users should consult detailed safety data sheets for specific handling procedures and personal protective equipment requirements.

The global market for chlorinated cyclohexene derivatives shows steady growth, driven by demand from specialty chemical and research sectors. Regional production capabilities and supply chain dynamics influence availability, with quality standards varying among manufacturers. Recent trends indicate increasing interest in high-purity grades for advanced applications in materials science.

Environmental considerations surrounding halogenated organic compounds like 1-chloro-4-methylcyclohexene have prompted research into biodegradation pathways and waste treatment methods. Regulatory frameworks continue to evolve, emphasizing responsible management throughout the product lifecycle. These developments create opportunities for innovation in green synthesis methods and alternative applications.

Future research directions for Cyclohexene, 1-chloro-4-methyl- (31053-83-5) may explore its potential in catalysis and energy storage materials. The compound's unique electronic properties make it an interesting candidate for modifying electrode surfaces or serving as a precursor for functionalized nanomaterials. As synthetic methodologies advance, new applications will likely emerge in cutting-edge technologies.

For researchers and industrial users seeking high-quality 1-chloro-4-methylcyclohexene, verifying supplier credentials and analytical certificates remains essential. The compound's performance in specific applications depends significantly on purity levels and the absence of critical impurities. Regular market analysis helps identify reliable sources and anticipate potential supply chain fluctuations.

The scientific literature contains numerous references to CAS 31053-83-5 in studies of structure-activity relationships and reaction mechanisms. These investigations contribute to our fundamental understanding of chloroalkene chemistry while suggesting practical applications. Continued academic and industrial research will further elucidate this compound's full potential across multiple disciplines.